Cas no 195457-70-6 (4-(3-Trifluoromethylphenyl)benzoic Acid)

4-(3-Trifluoromethylphenyl)benzoic Acid Properties

Names and Identifiers

• 3'-(Trifluoromethyl)-[1,1'-biphenyl]-4-carboxylic acid
• 3'-TRIFLUOROMETHYL-BIPHENYL-4-CARBOXYLIC ACID
• 4-[3-(trifluoromethyl)phenyl]benzoic acid
• 4-(3-Trifluoromethylphenyl)benzoic acid
• AMTDA072
• AKOS BAR-0024
• RARECHEM AL BE 1367
• 4-(3-(Trifluoromethyl)phenyl)benzoic acid
• 3'-TRIFLUOROMETHYLBIPHENYL-4-CARBOXYLIC ACID
• 3'-(TRIFLUOROMETHYL)-1,1'-BIPHENYL-4-CARBOXYLIC ACID
• [1,1'-BIPHENYL]-4-CARBOXYLIC ACID, 3'-(TRIFLUOROMETHYL)-
• 3-Trifluoromethylbiphenyl-4-Carboxylic Acid
• 3'-(trifluoromethyl)biphenyl-4-carboxylic acid
• 3'-(trifluoromethyl)[1,1'-biphenyl]-4-carboxylic acid
• [1,1'-Biphenyl]-4-carboxylicacid, 3'-(trifluoromethyl)-
• PubChem10315
• PS-7315
• Z363993652
• AM20030271
• BB 0222375
• EN300-7372446
• NCGC00374149-01
• A813811
• MFCD03424607
• SCHEMBL2344585
• BDBM50060999
• J-513123
• FT-0643828
• DS-1732
• AKOS000124685
• 3''-Trifluoromethyl-biphenyl-4-carboxylic acid
• CS-W003064
• SY019813
• 3'-(trifluoromethyl)-[1,1'-biphenyl]-4-carboxylicacid
• DTXSID80382235
• 195457-70-6
• CHEMBL321440
• DB-044902
• +Expand

• MDL： MFCD03424607
• InChIKey： LFMPHDUPXVEMAB-UHFFFAOYSA-N
• Inchi： 1S/C14H9F3O2/c15-14(16,17)12-3-1-2-11(8-12)9-4-6-10(7-5-9)13(18)19/h1-8H,(H,18,19)
• SMILES： FC(C1=C([H])C([H])=C([H])C(=C1[H])C1C([H])=C([H])C(C(=O)O[H])=C([H])C=1[H])(F)F

Computed Properties

• Exact Mass: 266.055464g/mol
• Surface Charge: 0
• XLogP3: 4.7
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 266.055464g/mol
• Monoisotopic Mass: 266.055464g/mol
• Topological Polar Surface Area: 37.3Ų
• Heavy Atom Count: 19
• Complexity: 319
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 4.07060
• PSA: 37.30000
• Boiling Point: 375.7°C at 760 mmHg
• Solubility: Almost insoluble (0.035 g/l) (25 º C),
• Density: 1.326±0.06 g/cm3 (20 ºC 760 Torr),

4-(3-Trifluoromethylphenyl)benzoic Acid Security Information

• Dangerous goods sign： Xi
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Sealed in dry,Room Temperature
• Signal Word：Warning

4-(3-Trifluoromethylphenyl)benzoic Acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%